Cas no 1353776-82-5 (2-Bromo-5-cyclopropylmethoxy-benzonitrile)

• Product Name: 2-Bromo-5-cyclopropylmethoxy-benzonitrile
• CAS No: 1353776-82-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 2112716
• Update Time: 2023-08-04

2-Bromo-5-cyclopropylmethoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(cyclopropylmethoxy)Benzonitrile
• 2-Bromo-5-cyclopropylmethoxy-benzonitrile

• Inchi： 1S/C11H10BrNO/c12-11-4-3-10(5-9(11)6-13)14-7-8-1-2-8/h3-5,8H,1-2,7H2
• InChI Key： LSHHFCBNCCKEAU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 33